2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide

• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 2-[[4-(furan-2-ylmethyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H19N5O2S/c1-15-5-2-7-17(11-15)23-19(27)14-29-21-25-24-20(16-6-3-9-22-12-16)26(21)13-18-8-4-10-28-18/h2-12H,13-14H2,1H3,(H,23,27)
• InChI Key: NWMGJGCRUIZMGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2CC3=CC=CO3)C4=CN=CC=C4

Description

This compound belongs to a class of 1,2,4-triazole-based acetamides featuring a furan-2-ylmethyl group at the 4th position of the triazole ring, a pyridin-3-yl substituent at the 5th position, and a 3-methylphenyl acetamide moiety. Its synthesis involves alkylation of 4-amino-5-(furan-2-yl)-1,2,4-triazole-3-thione with α-chloroacetamides in the presence of KOH, followed by purification via crystallization . Key structural features include:

• Triazole core: Provides rigidity and hydrogen-bonding capacity.
• Furan-2-ylmethyl group: Enhances lipophilicity and π-π stacking interactions.
• 3-Methylphenyl acetamide: Modulates solubility and receptor binding.

The compound has been investigated for anti-exudative activity, showing promise in preclinical models of inflammation .

Preparation Methods

Formation of the Triazole Core

The 1,2,4-triazole ring is synthesized via cyclocondensation of thiosemicarbazide derivatives with carboxylic acids or their equivalents. For example, hydrazine hydrate reacts with a substituted thiourea precursor under acidic conditions to form the triazole-thione intermediate. This intermediate serves as the scaffold for subsequent alkylation and coupling reactions.

Introduction of the Furan-2-ylmethyl Group

The furan-2-ylmethyl moiety is introduced through nucleophilic substitution or alkylation. In a typical procedure, the triazole-thione intermediate is treated with furfuryl bromide in the presence of a base such as potassium hydroxide (KOH) in ethanol, yielding the 4-(furan-2-ylmethyl)-substituted triazole. Reaction conditions are critical here, with temperatures maintained at 60–80°C to optimize yield (70–85%).

Attachment of the Pyridin-3-yl Substituent

The pyridin-3-yl group is incorporated via cross-coupling reactions. Suzuki-Miyaura coupling using a palladium catalyst (e.g., Pd(PPh₃)₄) and a boronic acid derivative of pyridine is a common method. This step requires anhydrous conditions and inert atmospheres (e.g., nitrogen or argon) to prevent catalyst deactivation.

Sulfanyl Bridge Formation and Acetamide Functionalization

The sulfanyl bridge is established by reacting the triazole-thiol with N-(3-methylphenyl)-α-chloroacetamide. This SN2 reaction proceeds in ethanol or dimethylformamide (DMF) under alkaline conditions (KOH or NaH), yielding the final acetamide product. The reaction is typically monitored via thin-layer chromatography (TLC) to ensure completion.

Optimization of Reaction Conditions

Solvent and Base Selection

The choice of solvent and base significantly impacts reaction efficiency. Ethanol is preferred for its balance of polarity and boiling point, facilitating reflux conditions (78°C) without side reactions. Alternative solvents like DMF may accelerate reactions but require higher temperatures (100–120°C) and pose purification challenges.

Bases such as KOH and NaH are compared in Table 1:

Base	Solvent	Temperature (°C)	Yield (%)	Purity (%)
KOH	Ethanol	78	82	98
NaH	DMF	100	75	95
NaOH	Water	25	60	90

Data adapted from.

Catalytic Enhancements

Recent patents describe the use of phase-transfer catalysts (e.g., tetrabutylammonium bromide) to improve sulfanyl bridge formation. These catalysts enhance interfacial reactivity, reducing reaction times from 12 hours to 4–6 hours while maintaining yields above 80%.

Purification and Characterization

Crystallization Techniques

Crude products are purified via recrystallization from ethanol or ethanol-water mixtures. Slow cooling (0.5°C/min) yields needle-like crystals with >99% purity, as confirmed by melting point analysis (mp 168–170°C).

Spectroscopic Validation

• 1H-NMR (400 MHz, DMSO-d₆): δ 8.71 (s, 1H, pyridine-H), 7.85 (d, J = 4.8 Hz, 1H, furan-H), 2.35 (s, 3H, CH₃).

• IR (KBr): 1650 cm⁻¹ (C=O stretch), 1250 cm⁻¹ (C-N stretch).

• HPLC : Retention time 6.8 min (C18 column, acetonitrile:water 70:30).

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Recent advancements employ continuous flow reactors to enhance scalability. Microreactors with residence times of 10–15 minutes achieve 90% conversion rates, reducing batch variability.

Green Chemistry Initiatives

Solvent recycling systems (e.g., ethanol recovery via distillation) and catalyst immobilization (e.g., Pd on carbon) are implemented to minimize waste. Lifecycle assessments indicate a 40% reduction in environmental impact compared to batch processes.

Comparative Analysis with Related Compounds

Structural analogs, such as 2-{[4-(furan-2-ylmethyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid, highlight the role of the acetamide group in enhancing bioavailability. The 3-methylphenyl substituent in the target compound improves metabolic stability compared to non-methylated analogs .

Chemical Reactions Analysis

Types of Reactions

2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide: can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The furan and pyridine rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens, alkyl halides, and strong bases or acids are used for substitution reactions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing triazole and furan moieties exhibit significant antimicrobial properties. The compound has been studied for its effectiveness against various bacterial strains and fungi. For instance, studies have shown that derivatives of triazoles can inhibit the growth of pathogens such as Staphylococcus aureus and Candida albicans .

Anticancer Potential

The triazole ring is known for its role in anticancer drug development. Preliminary studies suggest that this compound may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest. In vitro assays have demonstrated cytotoxic effects against several cancer cell lines, including breast and lung cancer cells .

Anti-inflammatory Properties

Compounds similar to 2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide have shown promise in reducing inflammation. Research indicates that these compounds can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines .

Fungicidal Activity

The unique structure of this compound makes it a candidate for developing fungicides. Its efficacy against fungal pathogens in crops has been explored, highlighting its potential to protect plants from diseases caused by fungi such as Botrytis cinerea .

Herbicidal Properties

Preliminary assessments have suggested that derivatives of this compound might possess herbicidal activity, making them useful in agricultural practices to control unwanted plant growth .

Case Studies

Study	Application	Findings
Study on Antimicrobial Activity	Antimicrobial	Demonstrated effectiveness against Staphylococcus aureus with an MIC value of 15 µg/mL .
Anticancer Research	Cancer Treatment	Induced apoptosis in breast cancer cells with a reduction in viability by 70% at 50 µM concentration .
Anti-inflammatory Study	Inflammation Reduction	Reduced TNF-alpha levels by 40% in LPS-stimulated macrophages .
Agricultural Trial	Fungicide	Showed a significant reduction in fungal infection rates in treated crops compared to controls .
Herbicide Assessment	Weed Control	Effective at inhibiting the growth of common weeds at concentrations above 100 µg/mL .

Mechanism of Action

The mechanism of action of 2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Their Impact

The following table summarizes key structural variations and biological activities of analogous compounds:

Compound Name	Triazole Substituents	Pyridine Position	Acetamide Substituent	Biological Activity (vs. Reference)	Reference ID
Target Compound	4-(Furan-2-ylmethyl), 5-(Pyridin-3-yl)	3	N-(3-Methylphenyl)	Anti-exudative activity comparable to diclofenac (10 mg/kg vs. 8 mg/kg)
2-{[4-Amino-5-(Pyridin-3-yl)-4H-1,2,4-Triazol-3-yl]sulfanyl}-N-(3-Fluoro-4-Methylphenyl)acetamide	4-Amino, 5-(Pyridin-3-yl)	3	N-(3-Fluoro-4-Methylphenyl)	Higher anti-inflammatory activity due to fluorine
N-[2-Chloro-5-(Trifluoromethyl)Phenyl]-2-{[4-(3-Methylphenyl)-5-(Pyridin-4-yl)-4H-1,2,4-Triazol-3-yl]sulfanyl}acetamide	4-(3-Methylphenyl), 5-(Pyridin-4-yl)	4	N-(2-Chloro-5-Trifluoromethylphenyl)	Enhanced metabolic stability (CF₃ group)
2-{[4-Ethyl-5-(Pyridin-2-yl)-4H-1,2,4-Triazol-3-yl]sulfanyl}-N-(3-Chloro-4-Fluorophenyl)acetamide	4-Ethyl, 5-(Pyridin-2-yl)	2	N-(3-Chloro-4-Fluorophenyl)	Broad-spectrum antimicrobial activity
N-(2-Ethoxyphenyl)-2-{[4-(Furan-2-ylmethyl)-5-(Pyridin-4-yl)-4H-1,2,4-Triazol-3-yl]sulfanyl}acetamide	4-(Furan-2-ylmethyl), 5-(Pyridin-4-yl)	4	N-(2-Ethoxyphenyl)	Improved solubility (ethoxy group)

Key Observations:

Pyridine Position :

• Pyridin-3-yl (target compound) and pyridin-4-yl derivatives (e.g., ) exhibit distinct electronic profiles. The 3-position favors hydrogen bonding, while the 4-position enhances π-stacking.
• Pyridin-2-yl analogs (e.g., ) show stronger antimicrobial effects, likely due to improved membrane penetration .

Acetamide Substituents :

• Electron-withdrawing groups (e.g., -Cl, -CF₃ in ) increase metabolic stability but reduce solubility.
• Methyl or methoxy groups (e.g., target compound and ) balance lipophilicity and bioavailability .

Anti-Exudative Activity :

• The target compound’s anti-exudative effect (47–68% inhibition in rat models) aligns with derivatives bearing furan and pyridin-3-yl groups .
• Fluorinated analogs (e.g., ) show superior activity (up to 75% inhibition), attributed to enhanced cellular uptake .

Pharmacological and Physicochemical Properties

Property	Target Compound	3-Fluoro-4-Methylphenyl Analog	Pyridin-4-yl Analog
LogP	2.8 (estimated)	3.1	3.5
Solubility (mg/mL)	0.12 (water)	0.09	0.05
IC₅₀ (Anti-Exudative)	10 mg/kg	8 mg/kg	N/A
Thermal Stability	Stable up to 200°C	Stable up to 190°C	Stable up to 210°C

Notes:

• The target compound’s moderate LogP (2.8) suggests balanced membrane permeability and aqueous solubility.
• Pyridin-4-yl derivatives (e.g., ) exhibit higher LogP, limiting their utility in hydrophilic environments.

Biological Activity

The compound 2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide is a member of the 1,2,4-triazole family, which has garnered attention for its diverse biological activities. This article delves into the biological activity of this compound, exploring its pharmacological potential, mechanisms of action, and relevant case studies.

Structural Characteristics

This compound features a complex structure that includes:

• A 1,2,4-triazole ring , known for its role in various biological activities.
• A furan moiety , which contributes to its chemical reactivity.
• An N-(3-methylphenyl)acetamide group that may influence its pharmacokinetic properties.

The molecular formula is $C_{14}H_{12}N_4O_3S$ with a molecular weight of approximately 316.34 g/mol.

Antimicrobial Activity

Research indicates that compounds containing a 1,2,4-triazole nucleus exhibit significant antimicrobial properties. The specific compound has been evaluated for its efficacy against various bacterial strains. Notably:

Microorganism	Activity Level (MIC μg/mL)
Staphylococcus aureus	0.125 - 8
Escherichia coli	1 - 8
Pseudomonas aeruginosa	0.5 - 4
Candida albicans	0.5 - 2

These results suggest that the compound possesses broad-spectrum antimicrobial activity, making it a candidate for further development as an antimicrobial agent .

Antifungal Activity

The antifungal properties of similar triazole derivatives have been documented extensively. In particular, compounds with structural similarities to the target compound have demonstrated effectiveness against fungal pathogens such as Candida and Aspergillus species. The mechanism often involves inhibition of ergosterol biosynthesis, critical for fungal cell membrane integrity .

Anti-inflammatory and Analgesic Properties

Emerging evidence suggests that triazole derivatives may also exhibit anti-inflammatory and analgesic effects. These activities are attributed to their ability to inhibit cyclooxygenase enzymes and modulate inflammatory pathways. Although specific data on the target compound's anti-inflammatory activity is limited, its structural analogs have shown promise in preclinical studies .

The biological activity of 2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole ring can interact with various enzymes involved in pathogen metabolism.
• DNA Interaction : Some derivatives have shown the ability to intercalate with DNA or inhibit topoisomerases.
• Membrane Disruption : The furan moiety may contribute to membrane permeability alterations in microbial cells.

Case Studies

Several studies have investigated related compounds within the same chemical family:

• Study on Triazole Derivatives : A study published in PMC highlighted the antimicrobial efficacy of triazole-thioether hybrids against MRSA, demonstrating MIC values significantly lower than traditional antibiotics like vancomycin .
• Synthesis and Testing : Another research effort synthesized various triazole derivatives and assessed their biological activities against a panel of pathogens, finding promising results for several compounds with similar structural features .

Q & A

Q. Advanced: How can reaction conditions be optimized to improve yield and purity during synthesis?

Answer:

• Basic: The synthesis typically involves multi-step reactions: (1) formation of the 1,2,4-triazole core via cyclization of hydrazine derivatives with carbon disulfide, (2) alkylation or substitution at the triazole sulfur atom, and (3) coupling with the N-(3-methylphenyl)acetamide moiety. Key reagents include α-chloroacetamides and KOH for alkylation .
• Advanced: Optimize temperature (e.g., 60-80°C for triazole cyclization ), solvent polarity (DMF for nucleophilic substitutions ), and reaction time (monitored via TLC/HPLC ). Purification via column chromatography or recrystallization improves purity, while adjusting stoichiometry of reagents (e.g., 1.2 eq. of KOH) minimizes by-products .

Basic: Which analytical techniques are essential for structural confirmation?

Q. Advanced: How to resolve contradictions in spectral data (e.g., NMR vs. XRD)?

Answer:

• Basic: Use $^1 \text{H}$/$^{13} \text{C}$ NMR to confirm functional groups (e.g., furan protons at δ 6.2–7.4 ppm, pyridinyl carbons at δ 120–150 ppm) and HPLC (≥95% purity) . Mass spectrometry validates molecular weight .
• Advanced: Discrepancies may arise from dynamic rotational isomerism (e.g., sulfanyl-acetamide linkage). Combine 2D NMR (COSY, HSQC) with X-ray crystallography to resolve stereochemical ambiguities . Computational DFT simulations can predict stable conformers .

Basic: What biological activities are reported for this compound?

Q. Advanced: How to design assays to evaluate structure-activity relationships (SAR) for anti-inflammatory activity?

Answer:

• Basic: Anti-exudative activity (e.g., 30–50% reduction in rat paw edema at 50 mg/kg ) and potential antimicrobial properties due to triazole-thioether motifs .
• Advanced: Use in vivo models (e.g., carrageenan-induced inflammation) with dose-response curves (10–100 mg/kg) and histopathological analysis. For SAR, synthesize derivatives with varied substituents (e.g., halogenated phenyl, methoxy groups) and correlate logP values with activity . Molecular docking against COX-2 or TNF-α targets can prioritize candidates .

Basic: What chemical modifications enhance its reactivity?

Q. Advanced: How to design derivatives for improved target selectivity?

Answer:

• Basic: The sulfanyl group undergoes oxidation to sulfoxides/sulfones, while the furan ring is prone to electrophilic substitution (e.g., nitration) .
• Advanced: Introduce electron-withdrawing groups (e.g., -NO$_2$) at the furan 5-position to stabilize reactive intermediates. Replace the pyridinyl group with quinoline for enhanced π-π stacking with enzyme pockets . Use SPR (surface plasmon resonance) to screen derivative binding affinities .

Basic: How stable is this compound under laboratory storage conditions?

Q. Advanced: What methodologies assess its degradation pathways?

Answer:

• Basic: Stable at 4°C in dark, anhydrous environments for ≥6 months. Degrades at pH <3 or >10, forming hydrolysis by-products (e.g., acetic acid derivatives) .
• Advanced: Conduct forced degradation studies (40°C/75% RH, UV light) with LC-MS to identify degradation products. Quantify stability via Arrhenius kinetics to predict shelf life .

Basic: How to validate its purity for pharmacological studies?

Q. Advanced: What advanced chromatographic methods improve separation of closely related impurities?

Answer:

• Basic: Use reverse-phase HPLC (C18 column, acetonitrile/water gradient) with UV detection at 254 nm .
• Advanced: Employ UPLC-MS with a HILIC column for polar impurities or chiral columns for enantiomeric resolution. Method validation per ICH guidelines ensures robustness (RSD <2%) .

Advanced: How to investigate its mechanism of action using computational tools?

Answer:

• Perform molecular docking (AutoDock Vina) against targets like EGFR or 5-LOX using PDB structures. MD simulations (GROMACS) assess binding stability (RMSD <2 Å over 100 ns). QSAR models predict bioavailability and toxicity .

Advanced: How to analyze contradictory bioactivity data across studies?

Answer:

• Cross-validate assays (e.g., MTT vs. ATP-based cytotoxicity). Check for batch-to-batch purity variations via DSC (melting point ±2°C). Meta-analysis of IC$_{50}$ values (e.g., Web of Science datasets) identifies outliers due to assay conditions (e.g., serum concentration ).